Cas no 2169052-67-7 (5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2169052-67-7
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6246189
• PubChem ID: 165518755
• Update Time: 2025-10-23

5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol
• EN300-1277985
• 2169052-67-7
• [5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C10H13N3O2/c1-2-4-13-10(8-3-5-15-7-8)9(6-14)11-12-13/h3,5,7,14H,2,4,6H2,1H3
• InChI Key： XWQWHHBHBFMEEY-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1=C(CO)N=NN1CCC

Computed Properties

• Exact Mass: 207.100776666g/mol
• Monoisotopic Mass: 207.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Additional information on 5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol

Exploring the Potential of 5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2169052-67-7) in Modern Chemistry

The compound 5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2169052-67-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This heterocyclic molecule combines a furan ring with a 1,2,3-triazole core, offering a versatile scaffold for drug discovery and functional material design. Researchers are particularly interested in its hydrogen-bonding capabilities and bioisosteric properties, which make it a promising candidate for addressing challenges in medicinal chemistry and bioconjugation.

In the context of current scientific trends, 5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol aligns with the growing demand for sustainable chemistry solutions. The presence of the furan moiety—a renewable resource derived from biomass—positions this compound as an attractive option for green synthesis approaches. This resonates with the global push toward eco-friendly pharmaceuticals and biodegradable materials, topics frequently searched in academic databases and AI-powered research tools.

The structural complexity of CAS No. 2169052-67-7 offers multiple sites for molecular modification, making it a valuable intermediate in click chemistry applications. Its triazole ring serves as a robust linker in bioconjugation strategies, while the hydroxymethyl group provides an anchor point for further functionalization. These characteristics have led to its exploration in drug delivery systems and polymeric materials, addressing common search queries about smart materials and targeted therapeutics.

From a synthetic perspective, the preparation of 5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol often involves catalyzed cycloaddition reactions, a topic frequently discussed in organic chemistry forums and research publications. The compound's stability under physiological conditions has sparked interest in its potential for bioorthogonal chemistry—a trending subject in chemical biology circles. This aligns with frequent searches about non-invasive labeling techniques and in vivo imaging probes.

Recent studies have highlighted the pharmacophore potential of CAS No. 2169052-67-7, particularly in designing enzyme inhibitors and receptor modulators. The furan-triazole hybrid structure demonstrates interesting electronic properties that influence molecular recognition processes. These findings respond to the increasing number of searches about structure-activity relationships and rational drug design in digital research platforms.

In material science applications, the heteroaromatic system of 5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol contributes to π-conjugated systems with potential applications in organic electronics. This connects with popular inquiries about next-generation semiconductors and flexible electronic materials. The compound's ability to form coordination complexes also makes it relevant to discussions about metal-organic frameworks (MOFs) and catalytic systems.

Quality control and analytical characterization of 2169052-67-7 typically involve advanced techniques like NMR spectroscopy and mass spectrometry, addressing common questions about compound verification methods. The growing availability of high-purity samples has facilitated its adoption in various research programs, particularly those focused on molecular diversity and library synthesis—key terms in contemporary drug discovery literature.

As research continues, 5-(furan-3-yl)-1-propyl-1H-1,2,3-triazol-4-ylmethanol stands at the intersection of multiple scientific disciplines, offering solutions to challenges in medicinal chemistry, materials science, and chemical biology. Its versatility and synthetic accessibility make it a valuable asset in addressing current scientific priorities, from sustainable chemistry to precision medicine—topics that dominate modern scientific discourse and search engine queries alike.